Hexanethioic acid S-(2-acetylamino-ethyl)ester
Overview
Description
Hexanethioic acid S-(2-acetylamino-ethyl)ester, also known as Ac-Hex-CHA, is a synthetic compound formed by the esterification reaction between Hexanethioic acid and 2-acetylamino-ethylamine. It is a thiol-reactive crosslinker, specifically used in protein studies to create stable disulfide bonds. The molecular formula is C10H19NO2S .
Molecular Structure Analysis
The molecular structure of Hexanethioic acid S-(2-acetylamino-ethyl)ester is available as a 2D Mol file or as a computed 3D SD file . The IUPAC Standard InChI is InChI=1S/C6H11NO2S/c1-5(8)7-3-4-10-6(2)9/h3-4H2,1-2H3,(H,7,8) .Physical And Chemical Properties Analysis
The molecular weight of Hexanethioic acid S-(2-acetylamino-ethyl)ester is 217.33 . Other physical and chemical properties are not available in the retrieved resources.Scientific Research Applications
Gas Chromatography-Mass Spectrometry Analysis
Hexanethioic acid S-(2-acetylamino-ethyl)ester is analyzed using gas chromatography-mass spectrometry (GC-MS) in the study of derivatives such as 2-acetyl-hexanoic acid ethyl ester, which finds application in various fields like anesthetics, spices, and medicine (Ming, 2007).
Synthesis of Unnatural Amino Acids in Proteins
This compound is involved in the synthesis of unnatural amino acids, like S-Ethyl 2-azidohexanethioate, which are coupled with L-cysteine ethyl ester to form peptides. This suggests a method for incorporating unnatural amino acids into proteins (Han & Viola, 2004).
Synthesis of α-Ketoamide Derivatives
In a study by El‐Faham et al. (2013), hexanethioic acid S-(2-acetylamino-ethyl)ester was used in the synthesis of α-ketoamide derivatives. These derivatives were synthesized using OxymaPure/DIC as a coupling reagent, showing superior purity and yield compared to other methods (El‐Faham et al., 2013).
Photoelectron Spectroscopy
The compound's electronic structure is investigated using He(I) and He(II) photoelectron spectroscopy. This analysis is crucial in understanding the effects of β-substitution on electronic structure and conformation (Ajò et al., 2010).
Electrochromic Properties in Conducting Polymers
The synthesis of hexanedioic acid bis-(2-thiophen-3-yl-ethyl) ester, a derivative of hexanethioic acid S-(2-acetylamino-ethyl)ester, exhibits electrochromic properties. This is useful in developing materials for electrochromic devices (Camurlu et al., 2004).
Esterification in Chemical Engineering
The esterification of acetic acid with related compounds, like 2-ethyl-1-hexanol, is a significant process in chemical engineering, where hexanethioic acid derivatives may play a role (Ragaini et al., 2007).
Synthesis of Stereoisomeric Acids and Amides
The synthesis of various stereoisomeric acids and their derivatives, which include hexanethioic acid S-(2-acetylamino-ethyl)ester, finds applications in exploring insecticidal activities (Wailes, 1959).
properties
IUPAC Name |
S-(2-acetamidoethyl) hexanethioate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H19NO2S/c1-3-4-5-6-10(13)14-8-7-11-9(2)12/h3-8H2,1-2H3,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CLXANLRTZKFSIQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCC(=O)SCCNC(=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H19NO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.33 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Hexanethioic acid S-(2-acetylamino-ethyl)ester |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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